Cas no 2284-32-4 (Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)-)

• Product Name: Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)-
• CAS No: 2284-32-4
• MF: C₂₄H₃₀O₆
• MW: 414.491407871246
• CID: 264342
• PubChem ID: 15125811
• Update Time: 2025-04-19

Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)-
• 1,3,5(10)-ESTRATRIEN-3,16A,17B-TRIOL 3,16,17-TRIACETATE
• 3,16α,17β-estriol triacetate
• Estriol 3,16α,17β-Triacetate
• (17beta)-estra-1,3,5(10)-triene-3,16,17-triyl triacetate
• Estra-1,3,5(10)-triene-3,16-alpha,17-beta-triol, triacetate (ester)
• Estriol, triacetate
• Oestriol triacetate
• Estriol 3,16a,17b-Triacetate
• [(8R,9S,13S,14S,16R,17R)-3,17-diacetyloxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-16-yl] acetate
• UNII-Y14M23K44M
• DTXSID90945537
• Estriol triacetate
• ESTRIOL TRIACETATE [MI]
• Estra-1,3,5(10)-triene-3,16,17-triol, triacetate, (16.alpha.,17.beta.)-
• Q27294123
• Estriol 3,16.alpha.,17.beta.-triacetate
• Estriol 3,16,17-triacetate
• [(8R, 9S, 13S, 14S, 16R, 17R)-3, 17-diacetyloxy-13-methyl-6, 7, 8, 9, 11, 12, 14, 15, 16, 17-decahydrocyclopenta[a]phenanthren-16-yl] acetate
• DKZPDNPWKHTWCC-YYTJJFCCSA-N
• 2284-32-4
• Estra-1,3,5(10)-triene-3,16-.alpha.,17-.beta.-triol, triacetate
• ESTRA-1,3,5(10)-TRIENE-3,16,17-TRIOL, 3,16,17-TRIACETATE, (16.ALPHA.,17.BETA.)-
• Estra-1,3,5(10)-triene-3,16,17-triol, triacetate, (16a,17b)-
• 16,17-Bis(acetyloxy)estra-1,3,5(10)-trien-3-yl acetate #
• Y14M23K44M
• SCHEMBL2519920

• Inchi： 1S/C24H30O6/c1-13(25)28-17-6-8-18-16(11-17)5-7-20-19(18)9-10-24(4)21(20)12-22(29-14(2)26)23(24)30-15(3)27/h6,8,11,19-23H,5,7,9-10,12H2,1-4H3/t19-,20-,21+,22-,23+,24+/m1/s1
• InChI Key： DKZPDNPWKHTWCC-YYTJJFCCSA-N
• SMILES： O(C(C)=O)[C@H]1[C@@H](C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 414.2043
• Monoisotopic Mass: 414.204239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.22
• Boiling Point: 509.5°Cat760mmHg
• Flash Point: 218.9°C
• Refractive Index: 1.558
• PSA: 78.9
• LogP: 3.94130

Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)- Security Information

• Hazard Category Code： 20/21/22-40
• Safety Instruction： 22-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters